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Compound of Interest

Compound Name: Acetylcedrene

Cat. No.: B1664338 Get Quote

An objective analysis of the fragrance ingredient commercially known as Vertofix, Lignofix, and

other trade names.

In the realm of fragrance chemistry, the nomenclature of aromatic molecules can often lead to

confusion. A case in point is the relationship between Acetylcedrene and Methyl Cedryl

Ketone. Contrary to what the distinct names might suggest, they are, in fact, synonyms for the

same chemical compound, identified by the CAS number 32388-55-9.[1][2][3][4][5][6] This

guide provides a comprehensive overview of this single, versatile fragrance ingredient,

detailing its physicochemical properties, synthesis, olfactory profile, and applications,

supported by available data.

Physicochemical Properties
Acetylcedrene is a synthetic ketone, structurally derived from cedrene, a component of

cedarwood oil.[1] It is a colorless to pale yellow or brown liquid prized for its strong, long-lasting

woody and ambery aroma.[2][3][4][6] The technical mixtures of acetylcedrene typically have a

purity in the range of 65–85%.[7] The remaining portion consists of acetylated isomers of

cedarwood oil components and structural isomers of acetylcedrene that are by-products of the

synthesis process.[7]

Below is a summary of its key physicochemical properties:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1664338?utm_src=pdf-interest
https://www.benchchem.com/product/b1664338?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-cedryl-ketone
https://www.lookchem.com/casno32388-55-9.html
https://www.guidechem.com/question/what-is-acetyl-cedrene-and-its-id147521.html
https://foreverest.net/products/extractives-synthetic/acetyl-cedrene.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acetylcedrene
https://www.ventos.com/en/?option=com_evsa&task=documentacion.mostrar&idi=EN&codi=001_FBRYUNDRH9_3119
https://www.benchchem.com/product/b1664338?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-cedryl-ketone
https://www.lookchem.com/casno32388-55-9.html
https://www.guidechem.com/question/what-is-acetyl-cedrene-and-its-id147521.html
https://foreverest.net/products/extractives-synthetic/acetyl-cedrene.html
https://www.ventos.com/en/?option=com_evsa&task=documentacion.mostrar&idi=EN&codi=001_FBRYUNDRH9_3119
https://www.benchchem.com/product/b1664338?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/2022-05/EVA00083%20-%20Evaluation%20statement%20-%2030%20May%202022.pdf
https://www.benchchem.com/product/b1664338?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/2022-05/EVA00083%20-%20Evaluation%20statement%20-%2030%20May%202022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₇H₂₆O [4][5][6][8][9][10]

Molecular Weight 246.39 g/mol [2][4][5][8][9]

CAS Number 32388-55-9 [1][2][4][5][6][8]

Appearance
Pale yellow to pale brown

liquid
[1][4][10]

Boiling Point 272 °C (lit.) [2][8][11]

Density 0.997 g/mL at 25 °C (lit.) [2][8][11]

Flash Point >100 °C (>230 °F) [2][12][13]

Refractive Index n20/D 1.516 (lit.) [2][8][11]

Water Solubility 6 mg/L at 23 °C [2][7][8]

Synonyms

Methyl Cedryl Ketone, Vertofix,

Lignofix, Woodyflor, Cedrylide,

Lixetone

[1][4][5][6][12][14]

Olfactory Profile and Applications in Fragrance
Acetylcedrene is a cornerstone in the perfumer's palette, particularly in the creation of woody,

amber, and masculine fragrances.[1][15] Its scent is consistently described as having a dry,

woody character with distinct cedar-like and ambery undertones.[1][15] Some sources also

note leathery, musky, and even vetiver and patchouli nuances.[14][16][17][18]

Its primary roles in fragrance compositions are:

Volume Builder: It adds richness, depth, and body to woody and oriental fragrance bases.[1]

Fixative: Due to its low volatility and high substantivity (lasting up to 400 hours on a

fragrance strip), it anchors more volatile top and heart notes, extending the overall longevity

of the perfume.[1][14][17]
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Enhancer and Modulator: It enhances the diffusion and tenacity of a fragrance.[1] It blends

well with a wide array of other fragrance materials, from floral to spicy notes, adding

complexity.[14]

This versatility leads to its widespread use in a variety of products, including:

Fine Fragrances: A key component in many perfumes and colognes, especially in masculine

and unisex scents.[1][15][19]

Personal Care Products: Found in soaps, shampoos, deodorants, lotions, and creams.[2][3]

[15][19]

Household Products: Used in air fresheners, candles, and detergents to impart a warm and

elegant aroma.[15][19]

Experimental Protocols: Synthesis of Acetylcedrene
The primary method for synthesizing Acetylcedrene is through the acetylation of cedrene.[3]

Cedrene is a sesquiterpene hydrocarbon that is a major component of cedarwood oil.

General Synthesis Workflow:
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General Synthesis Workflow for Acetylcedrene

Starting Materials

Reaction Step

Purification

Final Product

Cedarwood Oil

Friedel-Crafts Acetylation
(Acid Catalyst)

Cedrene source

Acetic Anhydride

Acetylating agent

Filtration

Crude product

Fractional Distillation

Acetylcedrene
(Methyl Cedryl Ketone)

Click to download full resolution via product page

Caption: Synthesis of Acetylcedrene from Cedarwood Oil.
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Detailed Experimental Protocol (Based on Patent Literature):

A common method involves the Friedel-Crafts acetylation of cedrene-rich fractions of

cedarwood oil using acetic anhydride as the acetylating agent and a protic or Lewis acid as a

catalyst.[20] More recent methods also employ solid super-strong acids to create a more

environmentally friendly process.[21]

Reactant Preparation: A molar ratio of acetic anhydride to cedrene between 1:1 and 15:1 is

prepared in a reaction vessel.[21]

Catalyst Addition: A catalyst, such as polyphosphoric acid, sulfuric acid, or a solid superacid

(e.g., SO₄²⁻/TiO₂-SiO₂), is added to the mixture.[20][21] The catalyst amount typically ranges

from 1% to 10% by weight relative to the cedrene.[21]

Reaction Conditions: The mixture is heated to a temperature between 10 °C and 120 °C and

stirred for several hours (typically over 3 hours).[21]

Work-up and Purification:

The reaction mixture is cooled to room temperature.

The catalyst is removed by filtration.[21]

The filtrate undergoes vacuum distillation to remove unreacted acetic anhydride and acetic

acid by-product, yielding the crude product.[21]

The crude product is then purified by fractional distillation to obtain the final

Acetylcedrene.[21]

Logical Relationship: Nomenclature and
Commercial Products
The relationship between the chemical names and commercial products can be visualized as

follows. "Acetylcedrene" and "Methyl Cedryl Ketone" are systematic or common chemical

names, while products like "Vertofix" are the trade names under which this chemical is

marketed, often as a mixture with related isomers.
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Nomenclature of CAS 32388-55-9

Chemical Identity

Synonymous Chemical Names

Commercial Trade Names

CAS: 32388-55-9

Acetylcedrene Methyl Cedryl Ketone

Vertofix

is marketed as

Lignofix

is marketed as

Other Trade Names...

is marketed asis marketed as is marketed as is marketed as

Click to download full resolution via product page

Caption: Relationship between chemical names and trade names.

In conclusion, Acetylcedrene and Methyl Cedryl Ketone are two names for a single, highly

significant aroma chemical. Its powerful and tenacious woody-amber character makes it an

indispensable ingredient in modern perfumery, valued for its ability to add depth, warmth, and

longevity to a wide range of scented products. The synthesis, primarily via acetylation of natural

cedarwood oil derivatives, highlights a common pathway for converting natural raw materials

into valuable fragrance compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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